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Abstract
Mepixanox, also known by synonyms such as Pimexone and Mepixanthone, is a chemical

entity identified by the CAS Registry Number 17854-59-0.[1][2][3] It is classified as a respiratory

stimulant and has been used in the management of respiratory and cardiorespiratory

insufficiency.[4][5] This technical guide provides a summary of the available chemical, physical,

and pharmacological data for Mepixanox, along with a high-level overview of its synthesis and

analytical determination. Due to the limited availability of public domain information, detailed

experimental protocols and comprehensive quantitative data from primary literature could not

be fully compiled. For in-depth analysis, consultation of the cited historical scientific articles is

recommended.

Chemical and Physical Properties
Mepixanox is a xanthene derivative with the systematic IUPAC name 3-methoxy-4-(piperidin-

1-ylmethyl)xanthen-9-one. Its fundamental properties are summarized in the table below.
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Property Value Source(s)

CAS Registry Number 17854-59-0

Molecular Formula C20H21NO3

Molecular Weight 323.39 g/mol

Melting Point 159-160 °C

Appearance White crystalline powder

Boiling Point 488 °C at 760 mmHg

Flash Point 249 °C

Density 1.224 g/cm³

Solubility
Soluble in ethyl acetate and

ethanol (as hydrochloride salt)

Pharmacology and Toxicology
Mepixanox is categorized as an analeptic, or respiratory stimulant. Its primary therapeutic

application has been in addressing respiratory and cardiorespiratory insufficiency. The ATC

code for Mepixanox is R07AB09, placing it in the category of "Other respiratory system

products, Respiratory stimulants".

While the precise molecular mechanism of action is not detailed in the readily available

literature, its function as a respiratory stimulant suggests an interaction with the central nervous

system to increase the rate and depth of breathing.

A key piece of toxicological information is the median lethal dose (LD50) in mice, which has

been reported as:

Toxicity Metric Value
Route of
Administration

Species Source(s)

LD50 70.73 mg/kg
Intraperitoneal

(i.p.)
Mouse
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Synthesis Overview
The synthesis of Mepixanox has been described in the chemical literature. A general synthetic

route involves the reaction of 4-(Chloromethyl)-3-methoxy-9H-xanthen-9-one with piperidine.

Reactants

Product

4-(Chloromethyl)-3-methoxy-
9H-xanthen-9-one
(CAS: 27500-82-9)

Mepixanox
(CAS: 17854-59-0)

Reaction

Piperidine
(CAS: 110-89-4)
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Precipitation

Liquid-Liquid or
Solid-Phase Extraction

Evaporation and
Reconstitution

HPLC-UV/Vis
Analysis Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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